Cas no 1595584-97-6 (5-chloro-1,3-dimethyl-4-(pyrrolidin-2-yl)methyl-1H-pyrazole)

• Product Name: 5-chloro-1,3-dimethyl-4-(pyrrolidin-2-yl)methyl-1H-pyrazole
• CAS No: 1595584-97-6
• MF: C₁₀H₁₆ClN₃
• MW: 213.707140922546
• CID: 5779399
• PubChem ID: 116071150
• Update Time: 2025-06-09

5-chloro-1,3-dimethyl-4-(pyrrolidin-2-yl)methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1595584-97-6
• EN300-1967603
• 5-chloro-1,3-dimethyl-4-[(pyrrolidin-2-yl)methyl]-1h-pyrazole
• 5-chloro-1,3-dimethyl-4-(pyrrolidin-2-yl)methyl-1H-pyrazole

• Inchi： 1S/C10H16ClN3/c1-7-9(10(11)14(2)13-7)6-8-4-3-5-12-8/h8,12H,3-6H2,1-2H3
• InChI Key： WNFQJVVBCDBNCM-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)CC1CCCN1

Computed Properties

• Exact Mass: 213.1032752g/mol
• Monoisotopic Mass: 213.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.8Ų

Additional information on 5-chloro-1,3-dimethyl-4-(pyrrolidin-2-yl)methyl-1H-pyrazole

Introduction to 5-chloro-1,3-dimethyl-4-(pyrrolidin-2-yl)methyl-1H-pyrazole (CAS No. 1595584-97-6)

5-chloro-1,3-dimethyl-4-(pyrrolidin-2-yl)methyl-1H-pyrazole (CAS No. 1595584-97-6) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is well-known for its broad spectrum of biological activities and utility in drug development. The presence of multiple functional groups, including a chloro substituent, dimethyl groups, and a pyrrolidinylmethyl moiety, makes this molecule a promising candidate for further investigation into its pharmacological properties.

The structural features of 5-chloro-1,3-dimethyl-4-(pyrrolidin-2-yl)methyl-1H-pyrazole contribute to its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The chloro group at the 5-position of the pyrazole ring can participate in various chemical reactions, such as nucleophilic substitution, which is a common strategy in drug design. Additionally, the dimethyl groups at the 1 and 3 positions enhance the lipophilicity of the molecule, which is often desirable for oral bioavailability and membrane permeability.

The pyrrolidinylmethyl group at the 4-position introduces a nitrogen-rich moiety that can interact with biological targets through hydrogen bonding or other non-covalent interactions. This feature is particularly relevant in the development of drugs that target enzymes or receptors with specific binding requirements. The pyrrolidine scaffold is also known to be present in several FDA-approved drugs, underscoring its importance in medicinal chemistry.

Recent studies have highlighted the potential of 5-chloro-1,3-dimethyl-4-(pyrrolidin-2-yl)methyl-1H-pyrazole as a scaffold for developing novel therapeutic agents. For instance, researchers have explored its derivatives as inhibitors of kinases and other enzymes involved in cancer pathways. The combination of the chloro group and the pyrrolidinylmethyl moiety has been found to enhance binding affinity to target proteins, making this compound an attractive starting point for structure-based drug design.

In addition to its applications in oncology, 5-chloro-1,3-dimethyl-4-(pyrrolidin-2-yl)methyl-1H-pyrazole has shown promise in other therapeutic areas. Studies have demonstrated its efficacy as an anti-inflammatory agent by modulating cytokine production and inhibiting inflammatory signaling pathways. The compound’s ability to interact with multiple biological targets suggests that it could be developed into a multitargeted drug with broad therapeutic potential.

The synthesis of 5-chloro-1,3-dimethyl-4-(pyrrolidin-2-yl)methyl-1H-pyrazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group modifications such as chlorination and alkylation. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

The pharmacokinetic properties of 5-chloro-1,3-dimethyl-4-(pyrrolidin-2-yl)methyl-1H-pyrazole are also of interest to researchers seeking to develop new drugs. Preliminary studies suggest that this compound exhibits good oral bioavailability and moderate metabolic stability, making it suitable for further development into an oral therapeutic agent. However, additional studies are needed to fully characterize its pharmacokinetic profile and identify potential metabolic pathways that could lead to drug-drug interactions.

One of the most exciting aspects of 5-chloro-1,3-dimethyl-4-(pyrrolidin-2-yl)methyl-1H-pyrazole is its versatility as a chemical scaffold. By modifying different functional groups within its structure, researchers can generate libraries of derivatives with tailored biological activities. This approach has been successfully employed in high-throughput screening campaigns to identify novel lead compounds for various diseases.

The future prospects for 5-chloro-1,3-dimethyl-4-(pyrrolidin-2-ylmethyl)-1H-pyrazole are promising given its unique structural features and potential therapeutic applications. As research continues to uncover new biological targets and synthetic strategies, this compound is likely to play an increasingly important role in drug discovery and development. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical applications that benefit patients worldwide.